Cas no 903094-62-2 (3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid)

• Product Name: 3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid
• CAS No: 903094-62-2
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• MDL: MFCD06657478
• CID: 4664553
• PubChem ID: 29947190
• Update Time: 2025-06-22

3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 3-({[(tert-butoxy)carbonyl]amino}methyl)furan-2-carboxylic acid
• 3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid

• MDL： MFCD06657478
• Inchi： 1S/C11H15NO5/c1-11(2,3)17-10(15)12-6-7-4-5-16-8(7)9(13)14/h4-5H,6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： POUPISGHUIBHFV-UHFFFAOYSA-N
• SMILES： O1C=CC(CNC(OC(C)(C)C)=O)=C1C(O)=O

Additional information on 3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid

Professional Introduction to 3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic Acid (CAS No. 903094-62-2)

3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid, with the CAS number 903094-62-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structure that combines a furan ring with an amino group protected by a tert-butoxy carbonyl (Boc) moiety, exhibits a range of properties that make it particularly valuable in synthetic chemistry and drug development.

The molecular structure of 3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid consists of a furan core substituted at the 2-position with a carboxylic acid group and at the 3-position with an amine group that is further functionalized by a Boc protecting group. This bifunctional nature allows the compound to serve as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents.

In recent years, there has been growing interest in furan-based compounds due to their structural diversity and biological activity. Furan derivatives have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The presence of both the carboxylic acid and amine functionalities in 3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid makes it an excellent building block for constructing peptidomimetics and other pharmacophores.

The Boc protection on the amine group provides stability under various reaction conditions while allowing for selective deprotection when desired. This feature is particularly useful in multi-step synthetic routes where orthogonal functional group transformations are required. The compound can be easily incorporated into larger molecules through amide bond formation, making it a valuable reagent in peptide synthesis and beyond.

Recent studies have highlighted the utility of 3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its use as a precursor in the synthesis of furan-based protease inhibitors, which are being investigated for their potential in treating viral infections and cancer. The ability to modify the furan ring further enhances its applicability, allowing for the creation of derivatives with tailored biological activities.

The compound's solubility profile and stability under storage conditions also make it a practical choice for industrial applications. Its compatibility with standard laboratory techniques ensures that it can be easily integrated into existing synthetic workflows without requiring specialized equipment or procedures. This accessibility has contributed to its increasing adoption in both academic and industrial research settings.

In conclusion, 3-({(tert-butoxy)carbonylamino}methyl)furan-2-carboxylic acid (CAS No. 903094-62-2) is a multifunctional compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its stability and ease of handling, make it an indispensable tool for chemists and biologists working on innovative therapeutic solutions. As research continues to uncover new applications for furan derivatives, this compound is poised to play an even greater role in the future of medicinal chemistry.